Cas no 53981-38-7 (Chroman-4-amine)

Chroman-4-amine is a bicyclic organic compound featuring a benzopyran core with an amine functional group at the 4-position. This structure imparts versatility in synthetic chemistry, particularly in the development of pharmacologically active molecules. Its rigid chroman scaffold offers stability, while the amine group serves as a key handle for further derivatization, enabling applications in medicinal chemistry and material science. Chroman-4-amine is valued for its role as a building block in heterocyclic synthesis, contributing to the creation of compounds with potential biological activity. Its well-defined reactivity profile makes it a useful intermediate for researchers exploring novel therapeutic agents or functional materials.
Chroman-4-amine structure
Chroman-4-amine structure
Product Name:Chroman-4-amine
CAS No:53981-38-7
MF:C9H11NO
MW:149.189742326736
MDL:MFCD00730969
CID:376867
PubChem ID:4961957
Update Time:2025-10-19

Chroman-4-amine Chemical and Physical Properties

Names and Identifiers

    • chroman-4-amine
    • (S)-3,4-dihydro-2H-chromen-4-amine hydrochloride
    • 2H-1-Benzopyran-4-amine,3,4-dihydro-
    • 3,4-Dihydro-2H-chromen-4-ylamine
    • Chroman-4-ylamine
    • 2H-1-BENZOPYRAN-4-AMINE,3,4-DIHYDRO
    • 3,4-dihydro-2H-1-benzopyran-4-aMine
    • 3,4-DIHYDRO-2H-CHROMEN-4-AMINE
    • 4-amino-3,4-dihydro-2H-chromene
    • 4-aminochroman
    • rac-chroman-4-ylamine
    • chromane-4-ylamine
    • 2H-1-BENZOPYRAN-4-AMINE, 3,4-DIHYDRO-
    • 4-aminochromane
    • 4-chromanamine
    • racemic 4-aminochromane
    • 3,4-dihydro-2H-chromen-4-amine hydrochloride
    • Oprea1_601915
    • LCOFMNJNNXWKOC-UHFFFAOYSA-N
    • HMS1780D22
    • BCP27064
    • STL5566
    • SCHEMBL5713742
    • CHEMBL4563095
    • DTXSID60940312
    • AKOS000122864
    • A15367
    • AC-29328
    • BB 0256889
    • AB06995
    • MFCD06761756
    • SCHEMBL129846
    • FT-0600366
    • SB13762
    • CS-W019884
    • FT-0694902
    • AKOS016040172
    • MFCD00730969
    • Z85923435
    • 3,4-Dihydro-2H-chromen-4-ylamine, AldrichCPR
    • (s)-4-aminochromane
    • A7840
    • SY021922
    • EN300-12531
    • SY239976
    • 53981-38-7
    • BS-13377
    • FT-0694903
    • (r)-4-aminochroman
    • AM20040669
    • SY034815
    • AB29090
    • BBL102804
    • Chroman-4-ylamine;3,4-Dihydro-2h-chromen-4-ylamine;
    • STL556612
    • DB-007356
    • (S)-CHROMAN-4-YLAMINE
    • Chroman-4-amine
    • MDL： MFCD00730969
    • Inchi： 1S/C9H11NO/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8H,5-6,10H2
    • InChI Key： LCOFMNJNNXWKOC-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(CC1)N

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 150.091889
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 237.4°C at 760 mmHg
  • Flash Point: 102.1±20.3 °C
  • PSA: 35.25000
  • LogP: 2.16920

Chroman-4-amine Security Information

Chroman-4-amine Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chroman-4-amine Pricemore >>

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Alichem
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 $567.10 2023-09-01
Alichem
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Fluorochem
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 ￡74.00 2022-02-28
Fluorochem
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 ￡225.00 2022-02-28
Fluorochem
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 ￡379.00 2022-02-28
TRC
C427985-100mg
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 $64.00 2023-05-18
TRC
C427985-250mg
Chroman-4-ylamine
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250mg
 $87.00 2023-05-18
TRC
C427985-500mg
Chroman-4-ylamine
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500mg
 $138.00 2023-05-18
TRC
C427985-1g
Chroman-4-ylamine
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 $ 185.00 2022-06-06

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